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Compound of Interest

Compound Name:
4-Bromo-2-cyclobutoxy-1-ethoxy-

benzene

CAS No.: 1276075-65-0

Cat. No.: B1466860

Get Quote

Executive Summary & Application Context
Target Molecule: 4-Bromo-2-cyclobutoxy-1-ethoxy-benzene Primary Application:

Pharmacophore intermediate (e.g., PDE4 inhibitors, liquid crystals). The Analytical Challenge:

The primary challenge in synthesizing this scaffold is regioisomer differentiation. The alkylation

of 4-bromocatechol often yields a mixture of the target (1-ethoxy-2-cyclobutoxy) and its isomer

(1-cyclobutoxy-2-ethoxy). Standard low-resolution 1D NMR is often insufficient due to

overlapping chemical shifts.

This guide provides a rigorous, self-validating NMR protocol to definitively confirm the target

structure, comparing it against its regioisomer "alternative" using 2D NOESY logic.

Experimental Methodology
To ensure reproducibility and signal resolution, the following protocol is mandatory.

Sample Preparation[1][2][3]
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Solvent: Chloroform-d (

, 99.8% D) + 0.03% TMS.

Rationale:

minimizes viscosity broadening compared to DMSO-

, essential for resolving the cyclobutyl multiplets.

Concentration: 10–15 mg in 0.6 mL solvent.

Tube: 5mm high-precision NMR tube (Wilmad 528-PP or equivalent).

Instrument Parameters (Minimum Specs)
Frequency: 400 MHz (1H) / 100 MHz (13C).[1]

Temperature: 298 K (25°C).

Pulse Sequence:

1H: 30° pulse, 2s relaxation delay (

).

13C: Proton-decoupled (WALTZ-16), 3s relaxation delay (

) to allow quaternary carbon relaxation.

Data Analysis: H-NMR & C-NMR Interpretation
Molecular Numbering Logic
For the tables below, the following numbering is used:

Position 1: C-O-Ethyl (Ipso)

Position 2: C-O-Cyclobutyl (Ipso)

Position 3: Aromatic CH (Between Cyclobutoxy and Br)
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Position 4: C-Br (Ipso)

Position 5: Aromatic CH (Adjacent to Br)[2]

Position 6: Aromatic CH (Adjacent to Ethoxy)

H-NMR Assignment Table (400 MHz, )
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Signal (

ppm)
Mult. Integ.

Coupling (

Hz)
Assignment

Structural
Insight

6.98 - 7.02 dd 1H H-5

Deshielded

by ortho-Br;

characteristic

meta

coupling

confirms

1,2,4-

substitution.

6.96 d 1H H-3

Isolated

singlet-like

doublet.

Chemical

shift is

critical: H-3 is

deshielded by

ortho-

cyclobutoxy

steric

compression.

6.74 d 1H H-6

Most shielded

aromatic

proton due to

strong

resonance

donation from

ortho-ethoxy

group.
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4.64 pent 1H
Cyclobutyl-

CH

Distinctive

deshielded

methine. Key

diagnostic for

cyclobutoxy

ether linkage.

4.06 q 2H Ethoxy-CH

CRITICAL:

This signal is

the anchor for

NOESY

experiments

(see Section

4).

2.40 - 2.48 m 2H -
Cyclobutyl-

CH

-methylene

protons

(cis/trans

relative to

oxygen).

2.08 - 2.20 m 2H -
Cyclobutyl-

CH
-methylene

protons.

1.80 - 1.92 m 1H -
Cyclobutyl-

CH

Remote

methylene

(bridge).

1.60 - 1.75 m 1H -
Cyclobutyl-

CH

Remote

methylene

(bridge).

1.44 t 3H Ethoxy-CH Classic

triplet.

C-NMR Assignment Table (100 MHz, )
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Signal (

ppm)
Type Assignment Mechanistic Note

149.8 C_quat C-1 (Ar-OEt)
Deshielded by

Oxygen.

148.2 C_quat C-2 (Ar-OCb)

Slightly shielded

relative to C-1 due to

steric bulk of

cyclobutyl ring

reducing

planarity/resonance.

123.5 CH C-5

117.8 CH C-3

114.2 CH C-6
Shielded by ortho-

alkoxy resonance.

112.9 C_quat C-4 (Ar-Br)

Shielded by "Heavy

Atom Effect" of

Bromine.

73.1 CH Cyclobutyl-CH
Characteristic ether

methine.

64.5 CH Ethoxy-CH

30.8 CH Cyclobutyl-CH (x2 carbons)

14.8 CH Ethoxy-CH

13.1 CH Cyclobutyl-CH Distal carbon.

Comparative Analysis: Target vs. Alternative
(Regioisomer)
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The synthesis of dialkoxy benzenes often produces regioisomers. The "Alternative" in this

context is 4-Bromo-1-cyclobutoxy-2-ethoxy-benzene.

The Problem: Ambiguity in 1D NMR
In 1D NMR, both isomers show:

Three aromatic protons with AMX or ABX patterns.

Identical alkyl group integrals.

Chemical shift differences of <0.05 ppm for key signals.[3]

Conclusion: 1D NMR is insufficient for GMP-level identification.

The Solution: 2D NOESY (Nuclear Overhauser Effect)
We utilize the spatial proximity of the alkoxy protons to the aromatic protons to definitively

assign the structure.

Target (1-Ethoxy-2-Cyclobutoxy): The Ethoxy

(4.06 ppm) is spatially close to H-6 (6.74 ppm).

Alternative (1-Cyclobutoxy-2-Ethoxy): The Ethoxy

would be at position 2, spatially close to H-3.

Logical Workflow Visualization
The following diagram illustrates the decision tree for confirming the structure using NOESY

correlations.
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Unknown Isomer
(1,2-dialkoxy-4-bromo)

Run 2D NOESY
(Mixing time: 500ms)

Select Signal:
Ethoxy CH2 (q, ~4.06 ppm)

Check Correlation to
Aromatic Protons

Strong NOE to H-6 (d, ~6.74 ppm)
(Proton adjacent to C1)

Correlation Observed

Strong NOE to H-3 (s, ~6.96 ppm)
(Proton adjacent to C2)

Correlation Observed

CONFIRMED:
4-Bromo-2-cyclobutoxy-1-ethoxy-benzene

REJECTED:
Regioisomer (1-Cyclobutoxy...)

Click to download full resolution via product page

Figure 1: Decision logic for distinguishing regioisomers using NOESY NMR spectroscopy.

Structural Connectivity Diagram
This diagram visualizes the specific atom-to-atom correlations required to validate the

assignment (HMBC for connectivity, NOESY for spatial arrangement).
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Ethoxy CH2
(4.06 ppm)

C-1 (Quat)
(149.8 ppm)

HMBC (3-bond)

H-6 (Ar)
(6.74 ppm)

NOE (Spatial)
DEFINITIVE PROOF HMBC (2-bond)

C-6 (Ar)
(114.2 ppm)

Cyclobutyl CH
(4.64 ppm)

C-2 (Quat)
(148.2 ppm)

HMBC

H-3 (Ar)
(6.96 ppm)

HMBC

Click to download full resolution via product page

Figure 2: Key HMBC (connectivity) and NOE (spatial) correlations. The Red arrow indicates the

definitive proof of the 1-ethoxy position.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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